Cas no 2171922-48-6 (N-ethyl-4-(trifluoromethyl)pyridine-3-sulfonamide)

• Product Name: N-ethyl-4-(trifluoromethyl)pyridine-3-sulfonamide
• CAS No: 2171922-48-6
• MF: C₈H₉F₃N₂O₂S
• MW: 254.229470968246
• CID: 5986505
• PubChem ID: 165502412
• Update Time: 2025-07-23

N-ethyl-4-(trifluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-4-(trifluoromethyl)pyridine-3-sulfonamide
• EN300-1453652
• 2171922-48-6

• Inchi： 1S/C8H9F3N2O2S/c1-2-13-16(14,15)7-5-12-4-3-6(7)8(9,10)11/h3-5,13H,2H2,1H3
• InChI Key： JJWDUNMKMWIJHL-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1C(F)(F)F)(NCC)(=O)=O

Computed Properties

• Exact Mass: 254.03368319g/mol
• Monoisotopic Mass: 254.03368319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.4Ų

Additional information on N-ethyl-4-(trifluoromethyl)pyridine-3-sulfonamide

Comprehensive Overview of N-ethyl-4-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 2171922-48-6)

N-ethyl-4-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 2171922-48-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a pyridine ring substituted with a trifluoromethyl group at the 4-position and a sulfonamide moiety at the 3-position, further modified by an ethyl group. This combination of functional groups makes it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery and crop protection applications.

In recent years, the demand for fluorinated compounds like N-ethyl-4-(trifluoromethyl)pyridine-3-sulfonamide has surged, driven by their enhanced metabolic stability and lipophilicity. Researchers frequently search for "trifluoromethylpyridine derivatives" or "sulfonamide-based drug candidates" to explore their potential in targeting enzymes and receptors. The CAS 2171922-48-6 compound is often discussed in forums focusing on "medicinal chemistry optimization" and "small molecule inhibitors," reflecting its relevance in modern therapeutics.

The synthesis of N-ethyl-4-(trifluoromethyl)pyridine-3-sulfonamide typically involves multi-step reactions, including halogenation, nucleophilic substitution, and sulfonylation. Its trifluoromethyl group contributes to electron-withdrawing effects, which can improve binding affinity in drug-receptor interactions. This property aligns with trending topics such as "rational drug design" and "computational chemistry predictions," where researchers leverage AI tools to simulate molecular behavior.

Beyond pharmaceuticals, this compound is explored in material science for its potential in "high-performance polymers" and "liquid crystal formulations." The pyridine-sulfonamide scaffold offers thermal stability, making it suitable for industrial applications. Environmental considerations also play a role, with queries like "biodegradable fluorochemicals" highlighting the need for sustainable alternatives.

Analytical characterization of CAS 2171922-48-6 relies on techniques such as NMR, HPLC, and mass spectrometry. Quality control is critical, especially when addressing "impurity profiling" or "regulatory compliance" in API manufacturing. The compound’s ethyl sulfonamide side chain further enables derivatization, a key focus in "structure-activity relationship (SAR) studies."

In summary, N-ethyl-4-(trifluoromethyl)pyridine-3-sulfonamide represents a pivotal building block in interdisciplinary research. Its applications span from "preclinical drug development" to "advanced material engineering," underscoring its value in innovation-driven industries. As scientific inquiries evolve, this compound continues to inspire breakthroughs in molecular design and functional material synthesis.